![molecular formula C17H14N4O2S B1229491 6-[6-(3-Methoxyphenyl)-2,7-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-ylidene]-1-cyclohexa-2,4-dienone](/img/structure/B1229491.png)
6-[6-(3-Methoxyphenyl)-2,7-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-ylidene]-1-cyclohexa-2,4-dienone
Overview
Description
6-[6-(3-methoxyphenyl)-2,7-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-ylidene]-1-cyclohexa-2,4-dienone is a member of quinomethanes.
Scientific Research Applications
Antitumor Activity
Compounds structurally related to 6-[6-(3-Methoxyphenyl)-2,7-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-ylidene]-1-cyclohexa-2,4-dienone have shown promising results in antitumor activity. Derivatives of these compounds exhibited significant antineoplastic activity against a wide range of cancer cell lines, making them potential candidates for developing new anticancer agents (Yanchenko, Fedchenkova, & Demchenko, 2020).
Antimicrobial Activity
Research also suggests that certain derivatives of this compound have potent antimicrobial properties. They have been effective against various bacterial and fungal strains, indicating their potential as a basis for developing new antimicrobial agents (Srinivas, 2016).
Antioxidant Ability
Some derivatives have demonstrated significant antioxidant abilities. This indicates potential for applications in areas where oxidative stress is a concern, possibly including certain chronic diseases or in the development of health supplements (Shakir, Ali, & Hussain, 2017).
Synthesis and Structural Study
Advancements in the efficient, catalyst-free synthesis of these compounds have been made. This includes the development of novel methods for creating substituted triazolo thiadiazines, which is crucial for exploring their potential applications in various fields (Mohammadlou & Halimehjani, 2022).
properties
Product Name |
6-[6-(3-Methoxyphenyl)-2,7-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-ylidene]-1-cyclohexa-2,4-dienone |
|---|---|
Molecular Formula |
C17H14N4O2S |
Molecular Weight |
338.4 g/mol |
IUPAC Name |
2-[6-(3-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl]phenol |
InChI |
InChI=1S/C17H14N4O2S/c1-23-12-6-4-5-11(9-12)14-10-24-17-19-18-16(21(17)20-14)13-7-2-3-8-15(13)22/h2-9,22H,10H2,1H3 |
InChI Key |
BJKWXSCCROOKPS-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C2=NN3C(=NN=C3SC2)C4=CC=CC=C4O |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NN3C(=NN=C3SC2)C4=CC=CC=C4O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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